Benzyl chloroformate Benzyl chloroformate Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects.
Brand Name: Vulcanchem
CAS No.: 501-53-1
VCID: VC21108357
InChI: InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES: C1=CC=C(C=C1)COC(=O)Cl
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol

Benzyl chloroformate

CAS No.: 501-53-1

Cat. No.: VC21108357

Molecular Formula: C8H7ClO2

Molecular Weight: 170.59 g/mol

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Benzyl chloroformate - 501-53-1

Specification

Description Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects.
CAS No. 501-53-1
Molecular Formula C8H7ClO2
Molecular Weight 170.59 g/mol
IUPAC Name benzyl carbonochloridate
Standard InChI InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2
Standard InChI Key HSDAJNMJOMSNEV-UHFFFAOYSA-N
Impurities May contain 3% or less benzyl chloride
SMILES C1=CC=C(C=C1)COC(=O)Cl
Canonical SMILES C1=CC=C(C=C1)COC(=O)Cl
Boiling Point 306 °F at 760 mm Hg (decomposes) (USCG, 1999)
152.0 °C
152 °C AT 760 MM HG
Colorform OILY LIQUID
COLORLESS TO PALE YELLOW LIQUID
Flash Point 227 °F Vigorous decomposition occurs at these temperatures; thus these values are anomalous due to the effect of the decomp. products (benzyl chloride and CO 2 ). (USCG, 1999)
176 °F OC; 227 °F CC
80.0 °C c.c.
Melting Point 0 °C

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